Cas no 191868-54-9 ((4-cyanophenyl)methanesulfonamide)

• Product Name: (4-cyanophenyl)methanesulfonamide
• CAS No: 191868-54-9
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD07689448
• CID: 1385259
• PubChem ID: 7131562
• Update Time: 2025-10-23

(4-cyanophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 4-cyano-
• 1-(4-cyanophenyl)methanesulfonamide
• DB-311040
• EN300-15345
• SCHEMBL3124861
• AKOS008065344
• BS-31933
• MFCD07689448
• SZJRAEXJNGIIDT-UHFFFAOYSA-N
• G32034
• Z132909012
• AM100450
• (4-cyanophenyl)methanesulfonamide
• CS-0213029
• 191868-54-9

• MDL： MFCD07689448
• Inchi： 1S/C8H8N2O2S/c9-5-7-1-3-8(4-2-7)6-13(10,11)12/h1-4H,6H2,(H2,10,11,12)
• InChI Key： SZJRAEXJNGIIDT-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C#N)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 196.03074
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• PSA: 83.95

(4-cyanophenyl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on (4-cyanophenyl)methanesulfonamide

Professional Introduction to (4-Cyanophenyl)Methanesulfonamide (CAS No. 191868-54-9)

The compound (4-cyanophenyl)methanesulfonamide, with the CAS number 191868-54-9, is a sulfonamide derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a cyanophenyl moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery, particularly as a scaffold for developing bioactive molecules targeting specific cellular pathways.

The chemical structure of (4-cyanophenyl)methanesulfonamide consists of a benzene ring substituted with a cyano group at the para position and a methanesulfonamide group attached to the benzene ring. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its interactions with biological systems. The sulfonamide group is known for its stability and ability to form hydrogen bonds, making it a valuable functional group in medicinal chemistry.

Recent research has focused on the synthesis and characterization of (4-cyanophenyl)methanesulfonamide derivatives. For instance, studies have explored the use of this compound as a precursor for constructing more complex molecules with enhanced bioactivity. One notable application is its role in the development of inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The cyanophenyl moiety has been shown to enhance the binding affinity of these inhibitors to their target enzymes, making this compound a promising lead in drug discovery.

In addition to its pharmacological applications, (4-cyanophenyl)methanesulfonamide has also been investigated for its potential in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer synthesis and as a cross-linking agent in advanced materials. Recent studies have demonstrated its utility in creating stimuli-responsive polymers, which can undergo reversible changes in response to external stimuli such as temperature or pH.

The synthesis of (4-cyanophenyl)methanesulfonamide typically involves multi-step reactions, including nucleophilic substitution and amide formation. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The development of efficient synthetic routes has been a key focus in recent years, driven by the increasing demand for this compound in both academic and commercial settings.

From an environmental perspective, the ecological impact of (4-cyanophenyl)methanesulfonamide has also been studied. Research indicates that this compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may have minimal adverse effects on ecosystems when used responsibly. However, further studies are needed to fully understand its long-term environmental fate and potential risks.

In conclusion, (4-cyanophenyl)methanesulfonamide (CAS No. 191868-54-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and other areas of research. As new findings continue to emerge, this compound is expected to play an increasingly important role in advancing scientific innovation and addressing pressing challenges in health and technology.